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Compound of Interest

[Hydroxy(methanesulfonyloxy)iodo
Compound Name:

Jbenzene
CAS No.: 105551-42-6
Cat. No.: B013074

Get Quote

\ J

CAS Number: 105551-42-6 Synonyms: [Hydroxy(mesyloxy)iodo]benzene,
Phenyliodosohydroxy Methanesulfonate

Introduction: A Versatile Hypervalent lodine(lll)
Reagent

[Hydroxy(methanesulfonyloxy)iodo]benzene is a powerful and versatile hypervalent
iodine(lll) reagent that has carved a significant niche in modern organic synthesis. As a stable,
solid compound, it offers a safer and more convenient alternative to many heavy metal-based
oxidants. Its reactivity is characterized by the electrophilic nature of the iodine(lll) center and
the excellent nucleofugality of the mesyloxy group, enabling a range of oxidative
transformations under mild conditions. This guide provides an in-depth exploration of its
synthesis, properties, key applications, and safe handling procedures, tailored for researchers
and professionals in drug development and chemical synthesis.

Chemical Properties & Synthesis
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[Hydroxy(methanesulfonyloxy)iodo]benzene belongs to the class of aryliodine(lll)
organosulfonates. These reagents are potent oxidizing agents widely used for oxygenation and
oxidative functionalization of organic substrates.

Key Properties

Property Value

Molecular Formula C7Hsl04S

Molecular Weight 316.11 g/mol

Appearance White to off-white crystalline powder.
Purity Typically >98.0%.

Store in a cool, dark place (<15°C is
Storage
recommended).

Synthesis of
[Hydroxy(methanesulfonyloxy)iodo]benzene

A general and straightforward procedure for the synthesis of
[Hydroxy(methanesulfonyloxy)iodo]benzene involves the oxidation of iodobenzene in the
presence of methanesulfonic acid.

Reaction Scheme:
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A General Synthetic Workflow
Experimental Protocol: Synthesis of [Hydroxy(methanesulfonyloxy)iodo]benzene[1]

e Reaction Setup: In a round-bottom flask, combine iodobenzene (1.0 eq.), methanesulfonic
acid (1.1 eq.), and chloroform (volume as appropriate).

¢ Stirring: Stir the mixture for 5 minutes at room temperature.
o Oxidant Addition: Slowly add m-chloroperoxybenzoic acid (m-CPBA) (1.1 eq.) to the mixture.

o Reaction: Continue stirring the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, filter the reaction mixture to collect the solid product.

 Purification: Wash the collected solid with diethyl ether to yield the desired
[Hydroxy(methanesulfonyloxy)iodo]benzene.

Applications in Organic Synthesis
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The synthetic utility of [Hydroxy(methanesulfonyloxy)iodo]benzene is vast, with its primary
role being the electrophilic functionalization of various organic substrates.

o-Mesyloxylation of Ketones

One of the most prominent applications of this reagent is the direct a-mesyloxylation of
ketones. This transformation is highly valuable as a-sulfonyloxy ketones are versatile
intermediates for the synthesis of various heterocyclic compounds and other functionalized
molecules.

Reaction Mechanism: The reaction proceeds through the enol or enolate form of the ketone,
which acts as a nucleophile, attacking the electrophilic iodine(lll) center of the reagent. This is
followed by reductive elimination of iodobenzene and transfer of the mesyloxy group to the a-
position of the ketone.

Ketone Tautomerization Enol/Enolate Nucleophilic Attack Reductive Elimination C)

| 1odonium Intermediate |

[
( ) o

Click to download full resolution via product page

The a-Mesyloxylation of a Ketone

Experimental Protocol: a-Mesyloxylation of a Generic Ketone

o Reaction Setup: To a solution of the ketone (1.0 eq.) in a suitable solvent (e.g., acetonitrile or
dichloromethane), add [Hydroxy(methanesulfonyloxy)iodo]benzene (1.1-1.2 eq.).

o Reaction: Stir the mixture at room temperature or gentle heating. Monitor the reaction
progress by TLC.

o Work-up: Upon completion, dilute the reaction mixture with a suitable organic solvent and
wash with saturated aqueous sodium bicarbonate solution, followed by brine.
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 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel.

Oxidative Rearrangements of Alkenes

[Hydroxy(methanesulfonyloxy)iodo]benzene and its analogues are known to effect the
oxidative rearrangement of alkenes, particularly styrenes. This reaction typically leads to the
formation of a-aryl ketones, which are valuable building blocks in organic synthesis. The
outcome of the reaction can be influenced by the solvent and other reaction conditions.

Mechanistic Insight: The reaction is initiated by the electrophilic addition of the hypervalent
iodine reagent to the alkene, forming a cyclic iodonium ion intermediate. Subsequent
nucleophilic attack by a solvent molecule (e.g., methanol) or the counterion, followed by a 1,2-
aryl migration, leads to the rearranged product.

Potential Application in Hofmann Rearrangement

Hypervalent iodine reagents have been successfully employed as mild oxidants for the
Hofmann rearrangement of primary carboxamides to the corresponding amines (or carbamates
if a nucleophilic solvent is used).[2][3][4][5][6] While specific protocols using
[Hydroxy(methanesulfonyloxy)iodo]benzene are less common in the literature compared to
reagents like (diacetoxyiodo)benzene (PIDA), the underlying reactivity suggests its potential in
this transformation. The reaction proceeds via an isocyanate intermediate formed through the
rearrangement of an N-iodoamide species.

Proposed Reaction Scheme:

Primary Carboxamide

) ) Rearrangement + H20 or ROH
N-lodoamide Intermediate Isocyanate

Click to download full resolution via product page
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Hofmann Rearrangement Pathway

This catalytic approach, often utilizing a terminal oxidant like Oxone, presents a more
environmentally benign alternative to the classical Hofmann rearrangement conditions.[3][6]

Oxidative Cyclization Reactions

Hypervalent iodine reagents are effective mediators of intramolecular oxidative cyclization
reactions to form various heterocyclic systems. For instance, the oxidative cyclization of o-
hydroxystilbenes to 2-arylbenzofurans has been achieved using catalytic amounts of a
hypervalent iodine(lll) species.[7][8][9] The electrophilicity of the iodine reagent activates the
alkene for intramolecular nucleophilic attack by the phenol group. Given its reactivity,
[Hydroxy(methanesulfonyloxy)iodo]benzene is a promising candidate for promoting similar
cyclizations.

Safety and Handling

As a potent oxidizing agent, [Hydroxy(methanesulfonyloxy)iodo]benzene requires careful
handling to ensure laboratory safety.

Hazard Identification:
o Skin Irritation: Causes skin irritation (H315).[10]
o Eye Irritation: Causes serious eye irritation (H319).[10]
Recommended Handling Precautions:[10][11]
e Ventilation: Use only in a well-ventilated area, preferably in a fume hood.
o Personal Protective Equipment (PPE):
o Wear protective gloves (nitrile or other resistant material).

o Wear safety glasses with side shields or goggles. A face shield is recommended for larger
guantities.

o Wear a lab coat.
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e Handling Practices:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Wash hands thoroughly after handling.

[e]

Avoid generating dust.

[e]

Keep away from heat, sparks, and open flames.

(¢]

Do not subject the material to grinding, shock, or friction.[10]
First Aid Measures:[10][11]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

« If Inhaled: Move the person to fresh air and keep comfortable for breathing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Conclusion

[Hydroxy(methanesulfonyloxy)iodo]benzene is a highly valuable reagent in the arsenal of
synthetic organic chemists. Its ability to perform clean and efficient oxidative transformations
under mild conditions makes it an attractive alternative to traditional, often more toxic, reagents.
The primary application in the a-functionalization of ketones is well-established, and its
potential in oxidative rearrangements and cyclizations continues to be explored. By adhering to
strict safety protocols, researchers can safely harness the synthetic power of this versatile
hypervalent iodine(lll) compound to advance their research and development goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. [HYDROXY(METHANESULFONYLOXY)IODO]BENZENE synthesis - chemicalbook
[chemicalbook.com]

¢ 2. Hofmann Rearrangement | Thermo Fisher Scientific - JP [thermofisher.com]

¢ 3. Hypervalent lodine Catalyzed Hofmann Rearrangement of Carboxamides Using Oxone as
Terminal Oxidant [organic-chemistry.org]

* 4. Hofmann rearrangement - Wikipedia [en.wikipedia.org]

¢ 5. Hofmann rearrangement of carboxamides mediated by hypervalent iodine species
generated in situ from iodobenzene and oxone: reaction scope and limitations - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 6. Hofmann Rearrangement of Carboxamides Mediated by Hypervalent lodine Species
Generated in Situ from lodobenzene and Oxone: Reaction Scope and Limitations [organic-
chemistry.org]

e 7. Hypervalent lodine(lll)-Catalyzed Synthesis of 2-Arylbenzofurans [organic-chemistry.org]
¢ 8. researchgate.net [researchgate.net]

¢ 9. Hypervalent lodine Mediated Oxidative Cyclization of o-Hydroxystilbenes into Benzo- and
Naphthofurans [organic-chemistry.org]

¢ 10. tcichemicals.com [tcichemicals.com]
e 11. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to
[Hydroxy(methanesulfonyloxy)iodo]benzene]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b013074/docs#an-in-depth-technical-guide-to-
hydroxy-methanesulfonyloxy-iodo-benzene]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b013074?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/synthesis/hydroxy-methanesulfonyloxy-iodo-benzene.htm
https://www.chemicalbook.com/synthesis/hydroxy-methanesulfonyloxy-iodo-benzene.htm
https://www.thermofisher.com/jp/ja/home/chemicals/learning-center/organic-chemistry-resources/rearrangement-reactions/hofmann-rearrangement.html
https://www.organic-chemistry.org/abstracts/lit3/890.shtm
https://www.organic-chemistry.org/abstracts/lit3/890.shtm
https://en.wikipedia.org/wiki/Hofmann_rearrangement
https://pubmed.ncbi.nlm.nih.gov/20843092/
https://pubmed.ncbi.nlm.nih.gov/20843092/
https://pubmed.ncbi.nlm.nih.gov/20843092/
https://www.organic-chemistry.org/abstracts/lit3/062.shtm
https://www.organic-chemistry.org/abstracts/lit3/062.shtm
https://www.organic-chemistry.org/abstracts/lit3/062.shtm
https://www.organic-chemistry.org/abstracts/lit6/643.shtm
https://www.researchgate.net/publication/327066208_Hypervalent_IodineIII-Catalyzed_Synthesis_of_2-Arylbenzofurans
https://www.organic-chemistry.org/abstracts/lit3/591.shtm
https://www.organic-chemistry.org/abstracts/lit3/591.shtm
https://www.tcichemicals.com/CA/en/sds/P1298_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC389610050&countryCode=US&language=en
https://www.benchchem.com/product/b013074/docs#an-in-depth-technical-guide-to-hydroxy-methanesulfonyloxy-iodo-benzene
https://www.benchchem.com/product/b013074/docs#an-in-depth-technical-guide-to-hydroxy-methanesulfonyloxy-iodo-benzene
https://www.benchchem.com/product/b013074/docs#an-in-depth-technical-guide-to-hydroxy-methanesulfonyloxy-iodo-benzene
https://www.benchchem.com/product/b013074/docs#an-in-depth-technical-guide-to-hydroxy-methanesulfonyloxy-iodo-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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